Cas no 505082-95-1 (4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid)

• Product Name: 4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid
• CAS No: 505082-95-1
• MF: C₁₄H₈F₄O₂
• MW: 284.205738067627
• CID: 933863
• PubChem ID: 53426199
• Update Time: 2025-04-19

4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-4-(trifluoromethyl)phenyl)benzoic acid
• 4-[2-fluoro-4-(trifluoromethyl)phenyl]benzoic acid
• 2'-fluoro-4'-trifluoromethylbiphenyl-4-carboxylic acid
• 4-2-fluoro-4-(trifluoromethyl)phenylbenzoic acid
• 505082-95-1
• EN300-1586402
• DTXSID00699115
• 2'-Fluoro-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• DB-262555
• SCHEMBL4651406
• RZPHAFQYQVDEGA-UHFFFAOYSA-N

• Inchi： 1S/C14H8F4O2/c15-12-7-10(14(16,17)18)5-6-11(12)8-1-3-9(4-2-8)13(19)20/h1-7H,(H,19,20)
• InChI Key： RZPHAFQYQVDEGA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 284.04600
• Monoisotopic Mass: 284.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.20970